Cas no 75998-21-9 (1H-Indene-1,3(2H)-dione, 2-(1H-benzimidazol-2-yl)-)

1H-Indene-1,3(2H)-dione, 2-(1H-benzimidazol-2-yl)- structure
75998-21-9 structure
Product Name:1H-Indene-1,3(2H)-dione, 2-(1H-benzimidazol-2-yl)-
CAS No:75998-21-9
MF:C16H10N2O2
MW:262.262803554535
CID:538627
PubChem ID:2836230
Update Time:2025-04-19

1H-Indene-1,3(2H)-dione, 2-(1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1,3(2H)-dione, 2-(1H-benzimidazol-2-yl)-
    • 2-(1H-benzimidazol-2-yl)indene-1,3-dione
    • MLS-0146239.0001
    • CBDivE_008433
    • 2-(1H-benzimidazol-2-yl)indane-1,3-quinone
    • SR-01000389903-1
    • BDBM41870
    • 75998-21-9
    • Cambridge id 5237062
    • CHEMBL1338394
    • DTXSID50385475
    • AB00076241-01
    • cid_2836230
    • SR-01000389903
    • Inchi: 1S/C16H10N2O2/c19-14-9-5-1-2-6-10(9)15(20)13(14)16-17-11-7-3-4-8-12(11)18-16/h1-8,13H,(H,17,18)
    • InChI Key: ZWUSYMIQTIYAEY-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C1C1=NC2C=CC=CC=2N1)=O

Computed Properties

  • Exact Mass: 262.074227566g/mol
  • Monoisotopic Mass: 262.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 62.8Ų
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